Cas no 2229494-21-5 (1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol)

• Product Name: 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol
• CAS No: 2229494-21-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6401250
• PubChem ID: 165760756
• Update Time: 2025-06-09

1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol
• EN300-1791894
• 2229494-21-5

• Inchi： 1S/C9H16N2O/c1-6-5-11-7(2)9(6)3-8(12)4-10/h5,8,11-12H,3-4,10H2,1-2H3
• InChI Key： NXFSYSUHNNTLLP-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C(C)=CNC=1C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62Ų

Additional information on 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol

Introduction to 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol (CAS No. 2229494-21-5)

1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol, with the CAS number 2229494-21-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and is characterized by its unique structural features, including a pyrrole ring substituted with methyl groups and an amino alcohol moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for various therapeutic applications.

The structural complexity of 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol has been extensively studied using advanced spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These techniques have provided detailed insights into the molecular conformation and electronic properties of the compound, which are crucial for understanding its reactivity and potential biological interactions.

Recent research has focused on the pharmacological properties of 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. In vitro experiments using human cell lines have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Additionally, the compound has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The anti-inflammatory and antioxidant properties of 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol have led to its evaluation in various disease models. For instance, in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, the compound has shown promising results in reducing neuroinflammation and improving cognitive function. These findings suggest that 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol may have therapeutic potential in treating neurodegenerative disorders.

In addition to its anti-inflammatory and antioxidant activities, 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-yl)propan-2-ol has also been investigated for its potential as an antidiabetic agent. Preclinical studies have shown that it can improve insulin sensitivity and reduce blood glucose levels in diabetic animal models. The mechanism underlying these effects is thought to involve the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose metabolism.

The safety profile of 1-amino-3-(2,4-dimethyl-1H-pyrrol-3-y l)propan - 2 - ol has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

The synthetic route for preparing 1-amino - 3 - ( 2 , 4 - dimethyl - 1 H - pyrrol - 3 - yl ) propan - 2 - ol has been optimized to improve yield and purity. Various synthetic methods have been explored, including multistep reactions involving Grignard reagents, organocatalytic reactions, and metal-catalyzed cross-coupling reactions. These advancements in synthetic chemistry have facilitated the large-scale production of the compound for preclinical and clinical studies.

In conclusion, 1-amino - 3 - ( 2 , 4 - dimethyl - 1 H - pyrrol - 3 - yl ) propan - 2 - ol (CAS No. 2229494 - 21 - 5) is a promising compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and antidiabetic properties make it a valuable candidate for further development in pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its potential use in clinical settings.